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Compound of Interest

Compound Name: Mesigyna

CAS No.: 99897-30-0

Cat. No.: B1214444

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

pharmaceutical compounds is paramount. Mesigyna, an injectable contraceptive, contains the

active ingredients norethisterone enanthate and estradiol valerate. Both are potent steroidal

hormones that require specific personal protective equipment (PPE) and handling protocols to

prevent occupational exposure and ensure laboratory safety. This document provides essential,

immediate safety and logistical information, including operational and disposal plans, to guide

laboratory personnel.

Personal Protective Equipment (PPE)
When handling Mesigyna or its active pharmaceutical ingredients (APIs), norethisterone

enanthate and estradiol valerate, a comprehensive approach to personal protection is

necessary. This includes measures to prevent skin contact, inhalation, and ingestion.
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PPE Category Item Specification

Hand Protection Gloves

Wear two pairs of powder-free

nitrile gloves. Change gloves

regularly, at least every 30 to

60 minutes, or immediately if

they are torn, punctured, or

contaminated.[1][2] One glove

should be worn under the

gown cuff and the other over it.

Body Protection Lab Coat/Gown

A disposable, long-sleeved

gown made of a low-

permeability fabric with a solid

front and tight-fitting cuffs is

required.[2][3] Gowns should

be changed immediately after

a spill or every two to three

hours during continuous

handling.[3]

Eye and Face Protection Goggles and Face Shield

Chemical splash goggles that

meet ANSI Z87.1 standards

should be worn.[4] In situations

with a risk of splashes or

aerosol generation, a face

shield should be worn in

addition to goggles.[4]

Respiratory Protection Respirator

For activities that may

generate dust or aerosols,

such as weighing or preparing

formulations, a NIOSH-

approved respirator is

necessary to prevent

inhalation.[5]

Foot Protection Shoe Covers Disposable shoe covers

should be worn to prevent the

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pppmag.com/article/121/December_2006/Personal_Equipment_for_Use_in_Handling_Hazardous_Drugs/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sentryair.com/blog/product-review/fume-hoods/ductless-fume-hood/reducing-exposure-to-airborne-hormones-during-compounding/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


tracking of contaminants out of

the handling area.[3]

Hazard Identification and Classification
The active components of Mesigyna, norethisterone enanthate and estradiol valerate, are

classified with specific hazards that necessitate the stringent use of PPE.

Active Ingredient GHS Hazard Classification Hazard Statements

Norethisterone Enanthate
Carcinogenicity (Category 2)[6]

[7]

H351: Suspected of causing

cancer.[6][7]

Reproductive Toxicity

(Category 1A/1B)[6][7]

H360: May damage fertility or

the unborn child.[6][7]

Reproductive Toxicity (effects

on or via lactation)[6][8]

H362: May cause harm to

breast-fed children.[6][8]

Hazardous to the aquatic

environment, long-term hazard

(Category 4)[6]

H413: May cause long lasting

harmful effects to aquatic life.

[6]

Estradiol Valerate Carcinogenicity (Category 1)[8] H350: May cause cancer.[8]

Reproductive Toxicity

(Category 1A/1B)[8][9]

H360: May damage fertility or

the unborn child.[8][9]

Reproductive Toxicity (effects

on or via lactation)[8]

H362: May cause harm to

breast-fed children.[8]

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

Experimental Protocols: Safe Handling and Disposal
Workflow
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A systematic workflow is critical to ensure safety from the moment the compounds are handled

until their final disposal.

Mesigyna Handling and Disposal Workflow

Preparation

Handling

Decontamination

Disposal

Don Full PPE

Prepare Work Area in Ventilated Hood

Weighing and Compounding

Conduct Experiment

Clean and Decontaminate Work Surface

Doff Outer Gloves

Segregate Hazardous Waste

Dispose of Sharps in Designated Container

Dispose of Contaminated PPE

Dispose of Chemical Waste per Regulations
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Click to download full resolution via product page

Mesigyna Handling and Disposal Workflow Diagram

Operational Plan:

Preparation:

Always don the full required PPE before entering the designated handling area.

Prepare the work area within a certified chemical fume hood or other appropriate

ventilated enclosure to minimize inhalation exposure.[5]

Handling:

When weighing or compounding, use techniques that minimize the generation of dust and

aerosols.

Conduct all experimental procedures involving Mesigyna or its APIs within the designated

containment area.

Decontamination:

Upon completion of work, thoroughly decontaminate all surfaces and equipment.

Remove the outer pair of gloves and dispose of them as hazardous waste before leaving

the immediate work area.[2]

Disposal Plan:

All waste generated from the handling of Mesigyna and its components must be treated as

hazardous waste.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,

puncture-resistant sharps container.[10]

Contaminated PPE: All used PPE, including gloves, gowns, and shoe covers, should be

collected in a clearly labeled hazardous waste container.[2][11]
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Chemical Waste: Unused compounds, solutions, and rinsates should be collected in a

designated hazardous chemical waste container.[10][12] Do not discharge to drains.[11]

Disposal must adhere to local, state, and federal regulations.[13][14] Empty containers that

held the active ingredients should be triple-rinsed, with the rinsate collected as hazardous

waste.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mesigyna]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214444/docs#essential-safety-and-logistical-
information-for-handling-mesigyna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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